Cas no 925068-68-4 (4-(2-Methylbutanoyl)aminobenzoic Acid)

• Product Name: 4-(2-Methylbutanoyl)aminobenzoic Acid
• CAS No: 925068-68-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD08723294
• CID: 3156823
• PubChem ID: 16489207
• Update Time: 2025-05-22

4-(2-Methylbutanoyl)aminobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methyl-butyrylamino)-benzoic acid
• AKOS000139381
• MFCD08723294
• 4-(2-methylbutanamido)benzoic acid
• ALBB-010044
• SCHEMBL10174223
• AKOS016345647
• 4-[(2-methylbutanoyl)amino]benzoic acid
• benzoic acid, 4-[(2-methyl-1-oxobutyl)amino]-
• 925068-68-4
• 4-(2-methylbutanamido)benzoicacid
• STK288484
• LS-03424
• H25500
• 4-(2-methylbutanoylamino)benzoic acid
• 4-(2-Methylbutanoyl)aminobenzoic Acid

• MDL： MFCD08723294
• Inchi： 1S/C12H15NO3/c1-3-8(2)11(14)13-10-6-4-9(5-7-10)12(15)16/h4-8H,3H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： FVZDXTRSJQNAHV-UHFFFAOYSA-N
• SMILES： O=C(C(C)CC)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 221.10519334Da
• Monoisotopic Mass: 221.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-(2-Methylbutanoyl)aminobenzoic Acid

Research Briefing on 4-(2-Methylbutanoyl)aminobenzoic Acid (CAS: 925068-68-4) in Chemical Biology and Pharmaceutical Applications

4-(2-Methylbutanoyl)aminobenzoic Acid (CAS: 925068-68-4) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its unique structural features, has been explored for its role in modulating biological pathways, particularly those involved in inflammation and metabolic disorders. Recent studies have highlighted its utility as a building block in medicinal chemistry and as a probe for understanding enzyme mechanisms.

One of the key areas of research involving 4-(2-Methylbutanoyl)aminobenzoic Acid is its potential as a precursor or intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of novel anti-inflammatory agents. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's scaffold, resulting in derivatives with improved potency and selectivity against cyclooxygenase-2 (COX-2), a target implicated in inflammatory diseases.

In addition to its pharmacological potential, 4-(2-Methylbutanoyl)aminobenzoic Acid has also been investigated for its role in chemical biology. Researchers have employed this compound as a tool to study enzyme-substrate interactions, particularly in the context of acyltransferase enzymes. A recent preprint on bioRxiv detailed its use in profiling the substrate specificity of a newly discovered acyltransferase, shedding light on the enzyme's catalytic mechanism and potential therapeutic applications.

The synthesis and characterization of 4-(2-Methylbutanoyl)aminobenzoic Acid have also been refined in recent years. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to ensure high purity and accurate structural elucidation. These advancements have facilitated its broader adoption in both academic and industrial research settings.

Looking ahead, the versatility of 4-(2-Methylbutanoyl)aminobenzoic Acid positions it as a promising candidate for further exploration in drug development and chemical biology. Ongoing research aims to expand its applications, including its potential use in targeted drug delivery systems and as a biomarker for certain metabolic conditions. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking its full potential.